4-[(2-bromo-4-chlorophenoxy)acetyl]morpholine

• IUPAC Name: 2-(2-bromo-4-chlorophenoxy)-1-morpholin-4-ylethanone
• InChI: InChI=1S/C12H13BrClNO3/c13-10-7-9(14)1-2-11(10)18-8-12(16)15-3-5-17-6-4-15/h1-2,7H,3-6,8H2
• InChI Key: AJHAHFAMSCFLBT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)COC2=C(C=C(C=C2)Cl)Br
• Molecular Formula: C12H13BrClNO3
• Molecular Weight: 334.59 g/mol

Description

4-[(2-bromo-4-chlorophenoxy)acetyl]morpholine is a chemical compound that belongs to the class of morpholine derivatives. It is commonly used in scientific research for its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 4-[(2-bromo-4-chlorophenoxy)acetyl]morpholine is not well understood. However, it is believed to inhibit the activity of certain enzymes and proteins that are involved in various cellular processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
4-[(2-bromo-4-chlorophenoxy)acetyl]morpholine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the replication of certain viruses. It has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(2-bromo-4-chlorophenoxy)acetyl]morpholine in lab experiments is its unique properties and potential applications. It is also relatively easy to synthesize and purify. However, one of the main limitations is the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research on 4-[(2-bromo-4-chlorophenoxy)acetyl]morpholine. One area of interest is the development of more potent and selective inhibitors of COX-2. Another area of interest is the exploration of its potential applications in the treatment of various diseases such as cancer and viral infections. Further studies are also needed to understand its mechanism of action and potential side effects.
Conclusion
In conclusion, 4-[(2-bromo-4-chlorophenoxy)acetyl]morpholine is a chemical compound that has potential applications in various fields of scientific research. Its unique properties and potential applications make it an interesting compound for further studies. However, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4-[(2-bromo-4-chlorophenoxy)acetyl]morpholine involves the reaction between 2-bromo-4-chlorophenol and morpholine in the presence of acetic anhydride. The resulting product is purified through recrystallization and characterized through various spectroscopic techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

4-[(2-bromo-4-chlorophenoxy)acetyl]morpholine has been extensively used in scientific research for its potential applications in various fields. It has been studied for its anti-inflammatory, anti-tumor, and anti-viral properties. It has also been used as a precursor for the synthesis of other compounds such as 4-[(2-bromo-4-chlorophenoxy)acetyl]piperidine and 4-[(2-bromo-4-chlorophenoxy)acetyl]pyridine.